Hexafluoro-2-methylisopropyl acrylate
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Overview
Description
Hexafluoro-2-methylisopropyl acrylate is a useful research compound. Its molecular formula is C7H6F6O2 and its molecular weight is 236.11 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Laser-Powered Decomposition Studies
Hexafluoro-2-methylisopropyl acrylate has been studied in the context of laser-powered decomposition. Research by Pola (1989) investigated the continuous wave CO2 laser-powered decomposition of methyl acrylate and methacrylate sensitized by sulfur hexafluoride, revealing insights into radical-chain mechanisms and acyl-oxygen cleavage in these reactions (Pola, 1989).
Enhancing Transparency in Fluoropolymers
A study by Bae et al. (2002) synthesized hexafluoroisopropyl alcohol-functionalized acrylic and styrenic monomers, including hexafluoroisopropyl acrylate, to create (co)polymers unusually transparent at 157 nm. This research has significant implications for photoresist platforms in lithography (Bae et al., 2002).
Fluorinated Polyacrylates Synthesis
Research by Reddy et al. (1996) focused on synthesizing fluorinated acrylate polymers and copolymers. The study highlighted the preparation of these polymers using various techniques and analyzed their properties like viscosity, thermal stability, and glass transition temperatures (Reddy et al., 1996).
Polymerization in Ionic Liquids
Perrier et al. (2003) explored the polymerization of acrylates, including this compound, in ionic liquids, shedding light on the molecular weights and polydispersity indexes of the resulting products. This study contributes to understanding the living polymerization processes in unique solvent environments (Perrier et al., 2003).
Interactions in Polymer Blends
Coleman et al. (1994) determined the equilibrium constants for the self-association of hexafluoro-2-alkyl-2-propanol groups in polymer blends, contributing to the understanding of miscibility and interactions in such systems (Coleman et al., 1994).
Safety and Hazards
Hexafluoro-2-methylisopropyl acrylate is classified as an irritant. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Therefore, it’s recommended to avoid breathing its dust/fume/gas/mist/vapours/spray, and to wear protective gloves, clothing, and eye/face protection .
Future Directions
Properties
IUPAC Name |
(1,1,1,3,3,3-hexafluoro-2-methylpropan-2-yl) prop-2-enoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F6O2/c1-3-4(14)15-5(2,6(8,9)10)7(11,12)13/h3H,1H2,2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGCKGVIUMPSSEG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(F)(F)F)(C(F)(F)F)OC(=O)C=C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F6O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90380828 |
Source
|
Record name | 1,1,1,3,3,3-Hexafluoro-2-methylpropan-2-yl prop-2-enoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90380828 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.11 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
53038-41-8 |
Source
|
Record name | 1,1,1,3,3,3-Hexafluoro-2-methylpropan-2-yl prop-2-enoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90380828 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 53038-41-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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